4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-naphthalen-1-yl-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H12N4S/c22-17-20-19-16(13-8-10-18-11-9-13)21(17)15-7-3-5-12-4-1-2-6-14(12)15/h1-11H,(H,20,22)
• InChI Key: UYXBCIRWCFDBRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2N3C(=NNC3=S)C4=CC=NC=C4
• Molecular Formula: C17H12N4S
• Molecular Weight: 304.4 g/mol

Description

4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol, also known as NAPT, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized through different methods and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol is not fully understood. However, studies have shown that 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol inhibits the activity of various enzymes, such as acetylcholinesterase and topoisomerase II. 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol also induces apoptosis and inhibits cell proliferation in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has various biochemical and physiological effects. In cancer cells, 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol induces apoptosis and inhibits cell proliferation. In Alzheimer's disease, 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol inhibits the activity of acetylcholinesterase. In plants, 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol increases growth and improves resistance to stresses.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol in lab experiments is its high yield and purity. 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol can be synthesized using different methods, and the yield and purity can be optimized. Another advantage is its potential applications in various fields, such as medicine and agriculture. However, one of the limitations of using 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol in lab experiments is its limited solubility in water. This can make it difficult to dissolve 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol in aqueous solutions.

Future Directions

There are various future directions for the study of 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol. In the field of medicine, further studies are needed to determine the efficacy of 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol in the treatment of cancer and Alzheimer's disease. In the field of agriculture, further studies are needed to determine the optimal concentration and application method of 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol for improving plant growth and stress resistance. In addition, further studies are needed to determine the mechanism of action of 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol and its potential side effects.
Conclusion:
In conclusion, 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol can be synthesized using different methods, and it has been extensively studied for its biochemical and physiological effects. Further studies are needed to determine the efficacy of 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol in the treatment of cancer and Alzheimer's disease, as well as its optimal concentration and application method for improving plant growth and stress resistance.

Synthesis Methods

Various methods have been developed for the synthesis of 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol. One of the most commonly used methods is the reaction between 4-pyridinecarboxaldehyde and 1-naphthylamine in the presence of sodium hydride and carbon disulfide. This method yields 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol with a high yield and purity. Another method involves the reaction between 4-pyridinecarboxaldehyde and 1-naphthylamine in the presence of thiourea and acetic acid. This method also yields 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol with a high yield and purity.

Scientific Research Applications

4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields. In the field of medicine, 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has been studied for its anticancer properties. Studies have shown that 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has also been studied for its potential use in the treatment of Alzheimer's disease. Studies have shown that 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol can inhibit the activity of acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease.
In addition to its potential medical applications, 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has also been studied for its potential use in the field of agriculture. Studies have shown that 4-(1-naphthyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol can increase the growth of plants and improve their resistance to various stresses, such as drought and salt stress.